Cas no 1805593-55-8 (2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1805593-55-8
• MF: C₈H₃BrClF₂NO₂S
• MW: 330.533725976944
• CID: 4985344
• Update Time: 2025-10-22

2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H3BrClF2NO2S/c9-7-5(16(10,14)15)2-1-4(3-13)6(7)8(11)12/h1-2,8H
• InChI Key： UMWRHOKCRCRURV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C#N)C=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride

Comprehensive Overview of 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1805593-55-8)

2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1805593-55-8) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, crop protection, and material science applications.

The growing demand for sulfonyl chloride derivatives in modern chemistry has placed compounds like 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride at the forefront of innovation. Its reactivity and selectivity in nucleophilic substitution reactions make it indispensable for constructing complex molecular architectures. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing its production processes to minimize environmental impact, aligning with global regulatory standards.

One of the most searched questions about this compound revolves around its synthetic applications. For instance, how does 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride contribute to the development of heterocyclic compounds? The answer lies in its ability to act as a versatile building block for sulfonamides and sulfonate esters, which are critical in designing enzyme inhibitors and catalytic agents. Additionally, its fluorinated component enhances metabolic stability, a key consideration in medicinal chemistry.

Another hot topic is the compound's role in high-throughput screening (HTS) libraries. With the rise of AI-driven drug discovery, researchers are increasingly leveraging 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride to generate diverse compound libraries for virtual screening. Its structural features enable the rapid assembly of lead-like molecules, accelerating the identification of potential therapeutic candidates.

From a technical perspective, the physicochemical properties of 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride are equally noteworthy. Its solubility in polar organic solvents, such as acetonitrile and dimethyl sulfoxide (DMSO), facilitates its use in various reaction conditions. Moreover, its stability under controlled environments ensures consistent performance in multi-step syntheses, a critical factor for industrial-scale applications.

In conclusion, 2-Bromo-4-cyano-3-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1805593-55-8) stands as a pivotal compound in contemporary chemical research. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance in advancing scientific and industrial progress. As the demand for tailor-made chemicals grows, this compound will undoubtedly remain a cornerstone of innovation.